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Compound of Interest

Compound Name: YE120

Cat. No.: B1684258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YE120 is a potent and selective agonist for the G protein-coupled receptor 35 (GPR35).[1][2]

GPR35 is an orphan receptor that has been implicated in various physiological and

pathological processes, including inflammation, cardiovascular disease, and cancer.[2][3] As a

GPR35 agonist, YE120 is a valuable pharmacological tool for investigating the biological

functions of this receptor and for potential therapeutic development.

These application notes provide detailed protocols for the preparation, storage, and use of

YE120 solutions in dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo

studies. Adherence to these guidelines is essential for ensuring experimental accuracy,

reproducibility, and the stability of the compound.

Physicochemical Properties and Solubility
YE120 is a small organic molecule that, like many synthetic compounds used in research,

exhibits poor solubility in aqueous solutions but is readily soluble in polar aprotic solvents such

as DMSO.[4] DMSO is an ideal solvent for preparing high-concentration stock solutions of

YE120, which can then be diluted into aqueous buffers or cell culture media for various

experimental applications.[4]

Safety Precautions:
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YE120 is a research compound with unknown toxicological properties. Handle with care and

use appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Perform all weighing and initial dissolution steps in a chemical fume hood to avoid inhalation

of the powder.

DMSO is an excellent solvent that can facilitate the absorption of other chemicals through

the skin.[4] Exercise caution when handling DMSO solutions containing YE120.

Data Presentation
The following table summarizes key information for the preparation of YE120 solutions.
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Parameter Value/Recommendation Notes

YE120 Properties

Molecular Weight 330.17 g/mol [1][2]

Use the batch-specific

molecular weight from the

certificate of analysis for

precise calculations.

Purity ≥98% (HPLC)[1]

Appearance Solid[2]

Solubility

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous, cell culture grade

DMSO is a versatile polar

aprotic solvent suitable for a

wide range of compounds.[4]

[5]

Solubility in DMSO

Data not available. Empirically

determine for high

concentrations.

A stock solution of 10 mM is a

common starting point for

many small molecules.

Solubility in Aqueous Buffers Considered insoluble.

Stock Solution

Recommended Concentration 10 mM

A 10 mM stock is a standard

concentration for many cell-

based assays.

Preparation See Protocol 1

Storage Temperature -20°C or -80°C
Aliquot to minimize freeze-

thaw cycles.[6]

Stability

Compound-dependent. Stable

for at least several weeks at

-20°C.

For long-term storage, -80°C is

recommended. Avoid multiple

freeze-thaw cycles which can

affect compound stability.[6]

Working Solution
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Diluent
Cell culture medium or

appropriate assay buffer

Final DMSO Concentration ≤ 0.1% (v/v)

This minimizes solvent-

induced cytotoxicity in most

cell lines.[7][8] The tolerance to

DMSO can be cell-type

dependent.

Preparation See Protocol 2

Experimental Protocols
Protocol 1: Preparation of a 10 mM YE120 Stock
Solution in DMSO
Materials:

YE120 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber or light-blocking microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Sterile pipette tips

Procedure:

Calculation: To prepare a 10 mM stock solution of YE120 (MW: 330.17 g/mol ), calculate the

required mass.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 330.17 g/mol x 1000

mg/g = 3.30 mg

Weighing: In a chemical fume hood, carefully weigh 3.30 mg of YE120 powder and transfer it

to a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add 1.0 mL of anhydrous, cell culture grade DMSO to the tube containing the

YE120 powder.

Solubilization: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely

dissolved. The solution should be clear and free of any visible particulates. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-

blocking microcentrifuge tubes. Store the aliquots at -20°C for short-term storage or -80°C

for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the preparation of a 10 µM working solution from a 10 mM stock

solution, ensuring the final DMSO concentration remains at or below 0.1%.

Materials:

10 mM YE120 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure:

Serial Dilution (Recommended): To ensure accuracy, it is best to perform a serial dilution.
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Intermediate Dilution (100X): Prepare a 100 µM intermediate solution by diluting the 10

mM stock 1:100 in cell culture medium.

Add 2 µL of the 10 mM YE120 stock solution to 198 µL of pre-warmed cell culture

medium. Mix thoroughly by gentle pipetting.

Final Dilution (10X): Prepare the 10 µM final working solution by diluting the 100 µM

intermediate solution 1:10 in cell culture medium.

Add 10 µL of the 100 µM intermediate solution to 90 µL of pre-warmed cell culture

medium. The final DMSO concentration in this working solution will be 0.1%.

Direct Dilution (for larger volumes): To prepare a larger volume of a 10 µM working solution

directly from a 10 mM stock (a 1:1000 dilution):

Add 1 µL of the 10 mM YE120 stock solution to 999 µL of pre-warmed cell culture medium.

The final DMSO concentration will be 0.1%.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the experimental conditions (e.g., 0.1%

DMSO in cell culture medium) but without YE120.

Visualization of Workflows and Signaling Pathways
Experimental Workflow for YE120 Solution Preparation
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing YE120 stock and working solutions.
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Caption: Simplified GPR35 signaling upon agonist binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1684258?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354270/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1254446/full
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://pubs.rsc.org/en/content/articlelanding/2011/cp/c0cp02326d
https://pubs.rsc.org/en/content/articlelanding/2011/cp/c0cp02326d
https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.researchgate.net/post/What_is_maximum_allowable_concentration_of_DMSO_as_solvent_for_drugs_to_check_activity_on_animal_cell_lines
https://www.benchchem.com/product/b1684258#preparing-ye120-solutions-in-dmso
https://www.benchchem.com/product/b1684258#preparing-ye120-solutions-in-dmso
https://www.benchchem.com/product/b1684258#preparing-ye120-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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